Selenium

7782-49-2

H2Se
Se

78.97 g/mol

Insoluble (NIOSH, 2016)
Insoluble
Soluble in aq potassium cyanide soln, potassium sulfite soln, dilute aqueous caustic alkali soln
Insoluble in water and alcohol
Soluble in concentrated nitric acid.
Soluble in carbon disulfide, 2 mg/100 mL at room temperature; soluble in ether
Solubility in water: none
Solubility in water, ml/100ml at 22.5 °C: 270

Se, Selenium

Selenium is a reddish colored powder that may become black upon exposure to air. It is toxic by ingestion. It is used to manufacture electronic components and rubber.
DryPowder; DryPowder, OtherSolid; OtherSolid; PelletsLargeCrystals
GREY SOLID IN VARIOUS FORMS.
COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.
Amorphous or crystalline, red to gray solid.
Amorphous or crystalline, red to gray solid. [Note: Occurs as an impurity in most sulfide ores.]

Selenium exists in several allotropic forms. 3 are generally recognized ... Selenium can be prepd with either amorphous or crystalline structure. ... Amorphous is either red, in powder form or black, in vitreous form. Crystalline monoclinic selenium is deep red; crystalline hexagonal form, the most stable variety, is a metallic gray.

1265 °F at 760 mm Hg (NIOSH, 2016)
684.9
685 °C
-41 °C
1265°F

Flammable gas

Relative vapor density (air = 1): 2.8

4.28 (NIOSH, 2016)
4.39 g/cu cm (alpha form); 4.809 g/cu cm (gray selenium); 4.28 g/cu cm (vitreous selenium)
Relative density (water = 1): 4.8
Relative density (water = 1): 2.1 (liquid)
4.28

5

392 °F (NIOSH, 2016)
217
220.8 °C (gray selenium); vitreous selenium is transformed to gray selenium at 180 °C; alpha-form transforms to gray at temperatures above 120 °C
217 °C
-66 °C
392°F

H6241UJ22B

H301: Toxic if swallowed [Danger Acute toxicity, oral];
H331: Toxic if inhaled [Danger Acute toxicity, inhalation];
H373 **: Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H413: May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard]

For the supplementation of total parenteral nutrition to prevent hyposelenemia [FDA Label].
FDA Label

/Experimental Therapy/ ... Se-methylselenocysteine (SeMSC), a naturally occurring organic Se product, is considered as one of the most effective chemopreventive selenocompounds. ... Compared with SeMSC, elemental Se at nano size (Nano-Se) possessed equal efficacy in increasing the activities of glutathione peroxidase, thioredoxin reductase, and glutathione S-transferase, but had much lower toxicity as indicated by median lethal dose, acute liver injury, survival rate, and short-term toxicity. /These/ results suggest that Nano-Se can serve as a potential chemopreventive agent with reduced risk of Se toxicity.

Selenium is incorporated into many different selenoproteins which serve various functions throughout the body [A19375].
Selenium is a nonmetallic chemical element found in trace amounts in human body. Selenium primarily occurs in vivo as selenocompounds, mostly selenoproteins such as glutathione peroxidase and thioredoxin reductase (enzymes responsible for detoxification). Alone or in combination with Vitamin E, selenocompounds act as antioxidants. These agents scavenge free radicals; prevent blood clots by inhibiting platelet aggregation; strengthen the immune system; and have been shown, in some instances, to inhibit chromosomal damage and mutations. Exhibiting chemopreventive activity, selenocompounds also inhibit the induction of protein kinase C.

D - Dermatologicals
D11 - Other dermatological preparations
D11A - Other dermatological preparations
D11AC - Medicated shampoos
D11AC03 - Selenium compounds

Selenium is first metabolized to selenophosphate and selenocysteine. Selenium incorporation is genetically encoded through the RNA sequence UGA [A19375]. This sequence is recognized by RNA ste loop structures called selenocysteine inserting sequences (SECIS). These structures require the binding of SECIS binding proteins (SBP-2) to recognize selenocystiene. The specialized tRNA is first bound to a serine residue which is then enzymatically processed to a selylcysteyl-tRNA by selenocystiene sythase using selenophosphate as a selenium donor. Other unidentified proteins are required as part of the binding of this tRNA to the ribosome. Selenoproteins appear to be necessary for life as mice with the specialized tRNA gene knocked out exhibited early embryonic lethality [A19379]. The most important selenoproteins seem to be the glutathione peroxidases and thioredoxin reductases which are part of the body's defenses againts reactive oxygen species (ROS) [A19375]. The importance of selenium in these anti-oxidant proteins has been implicated in the reduction of atherosclerosis by preventing the oxidation of low density lipoprotein [A19384] [A19380]. Selenium supplementation is also being investigated in the prevention of cancer and has been suggested to be beneficial to immune function [A19384] [A19381] [A19382].

0 mm Hg (approx) (NIOSH, 2016)
1 Pa at 227 °C; 10 Pa at 279 °C; 100 Pa at 344 °C; 1 kPa at 431 °C; 10 kPa at 540 °C; 100 kPa at 685 °C
Vapor pressure, Pa at 20 °C: 0.1
Vapor pressure, kPa at 21 °C: 878
0 mmHg (approx)

Acute Toxic;Health Hazard

COMMERCIAL GRADE CONTAINS A MIN OF 99% SELENIUM & MAY CONTAIN MAX 0.2% TELLURIUM, 0.1% IRON, 0.005% LEAD & 0.005% COPPER AS IMPURITIES. ... THE HIGH PURITY GRADE ... IS REPORTED TO CONTAIN A MIN OF 99.99% SELENIUM. IMPURITIES WHICH MAY BE PRESENT @ CONCN NO GREATER THAN 1-2 MG/KG EACH ARE MERCURY, TELLURIUM, IRON, ARSENIC & OTHER NON-FERROUS METALS UNDESIRABLE IN ELECTRONIC & ELECTROSTATIC APPLICATIONS. HIGHER CONCN OF "INERT" CONTAMINANTS SUCH AS SODIUM, MAGNESIUM, CALCIUM, ALUMINUM & SILICON CAN BE TOLERATED. THE ULTRA HIGH PURITY GRADE, PREPARED ONLY ON A LABORATORY SCALE, IS REPORTED TO CONTAIN 0.0001-0.001% IMPURITIES.

7782-49-2
7783-07-5

Selenium

Half life was observed to increase with chronic dosing time. For day 1-2 half life was 1.7 days. For day 2-3 half life was 3 days. For day 3-14 half life was 11.1 days.
The distribution and retention of inhaled selenious acid and selenium metal aerosols which were similar in size and chemical form to selenium aerosols that may be produced during fossil fuel combustion /was studied/. Beagle dogs were given 10 to 61 ug Se/kg of body weight by inhalation. ... Approximately 50% of the deposited Se was eliminated with a biological half life of 1.2 days. ... The long-term component of the whole-body retention function for both inhaled aerosols had a half-life of about 34 days and accounted for about 20% of the initial Se dose.

Chemical Classes -> Inorganic substances
Hazardous Air Pollutants (HAPs)

Electrolytic copper refinery slimes are the principal source of selenium and its sister element, tellurium ... Slimes generated by the refining of primary copper, copper produced from ores and concentrates, generally contain from 5-25% selenium and 2-10% tellurium. ... Some of the first processes to recover selenium on a commercial basis were based on roasting of copper slimes with soda ash to convert both selenium and tellurium to the +6 oxidation state. ... Slimes are intensively mixed with sodium carbonate, a binder such as bentonite, and water to form a stiff paste. The paste is extruded or pelletized and allowed to dry. ... Roasting occurs between temperatures of 530-650 °C. ... Conversion of both elements to the hexavalent form is complete. The roasted pellets or extrudes are ground and leached in water. The hexavalent selenium dissolves as sodium selenate, Na2SeO4. Sodium tellurate, being highly insoluble in the now very strongly alkaline solution, remains in the residue. The separation between selenium and tellurium is readily achieved, provided all tellurium is oxidized to the hexavalent state. ... There are two processes commonly employed for reducing selenium from solution. ... In the first process, employed commercially for may years, selenium is leached from the slimes in the form of the hexavalent sodium selenate. It is recovered from solution by crystallization and the crystalline sodium selenate is mixed with charcoal. Under controlled conditions of heating, the Na2SeO4 is reduced to sodium selenide. The sodium selenide cake is leached with water to form a typically liver-red solution of sodium selenide, which is readily oxidized to the elemental form by blowing air through the solution. ... In the second process, reduction of the hexavalent selenium is accomplished using concentrated hydrochloric acid or ferrous iron salts catalyzed by chloride ions as the reductant.
Acid roasting technology relies on differences in the volatility of the tetravalent oxides of selenium and tellurium at roasting temperatures of 500-600 °C to selectively volatilize selenium from slimes. Acid roasting uses sulfuric acid as the oxidant for the conversion of selenium/selenides and tellurium/tellurides to their respective tetravalent oxides. ... Because the oxidation reactions take place well below the temperature at which significant volatilization of elemental selenium occurs, only the readily scrubbable selenium dioxide is present in the vapor phase. Thus, the scrubbing of the off-gases is highly efficient, resulting in virtually complete recovery of the selenium from the gas stream.
Wet chlorination is performed by sparging slimes slurried either in water or hydrochloric acid using chlorine gas, or other oxidants such as sodium chlorate or hydrogen peroxide which liberate chlorine from hydrochloric acid, at about 100 °C. Under these conditions, selenium and selenides rapidly oxidize and dissolve. ... Selenium tetrachloride hydrolyzes to form hydrochloric acid, the degree of hydrolysis depending on the acidity of the solution. ... Selenium and precious metals can be removed selectively from the chlorination liquor by reduction with sulfur dioxide. ... Under proper conditions of precipitation, a selenium/precious metals product substantially free of other impurities can be obtained. Selenium can be recovered in a pure state by vacuum distillation, leaving behind a precious metals residue.
Classically, the purification of elemental selenium from tellurium is achieved by distillation because of the much greater volatility of selenium compared to tellurium. The advantages of distillation, typically at 1.0-0.255 kPa (0.015-0.037 psi) and 300-400 °C, are its simplicity and the absence of emission problems, if performed under vacuum on properly dried, acid-free material. Single-stage distillation can also be carried out at atmospheric pressure at 680_C from cast-iron or iron alloy retorts. In this manner most of the occluded impurities such as sulfur dioxide, water, organic matter, halogens, sulfuric acid, and mercury are expelled to a scrubber, leaving the bulk of the nonvolatile impurities such as tellurium and other metals in the residue. Distillation from a quartz retort upgrades the quality of the selenium. ... A simpler and highly effective purification can be achieved by fluxing molten selenium at about 300 °C in the presence of a eutectic mixture of potassium and sodium nitrates. At 300 °C, selenium does not react significantly with the eutectic nitrate mixture; however, tellurium is oxidized, as are many other impurity metals, and passes into the molten flux layer.

All other basic inorganic chemical manufacturing
All other chemical product and preparation manufacturing
Fabricated metal product manufacturing
Nonmetallic mineral product manufacturing (includes clay, glass, cement, concrete, lime, gypsum, and other nonmetallic mineral product manufacturing.
Rubber product manufacturing
Services
Wholesale and retail trade
Selenium: ACTIVE
Gray-metallic is the most stable form
Primary selenium was produced domestically as a byproduct of copper refining in 1996; there was no production of secondary (recycled) selenium. All selenium-containing scrap generated was exported for reprocessing.
Occurs as an impurity in most sulfide ores.

Usually stored at room temperature. Precautions must be taken to avoid contact with water or prolonged exposure to air and other materials with which it may react. Storage area construction must be such that rain water will not leak in or ground water will not enter. Used drums should be stored in this same dry area to avoid contamination /SRP: of the area/ and to minimize any hazard due to the residues.

Modify: 2023-08-15